Cas no 904828-43-9 (2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide)
2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-chloro-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-5-(trifluoromethyl)-
- AKOS002065532
- HMS1918F16
- CHEMBL1555188
- NCGC00141596-02
- 2-chloro-N-(3-(6-morpholinopyridazin-3-yl)phenyl)-5-(trifluoromethyl)benzenesulfonamide
- 2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide
- AB01297100-01
- G620-0037
- F2061-0037
- 2-chloro-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-5-(trifluoromethyl)benzenesulfonamide
- NCGC00141596-01
- 904828-43-9
- 2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide
-
- Inchi: 1S/C21H18ClF3N4O3S/c22-17-5-4-15(21(23,24)25)13-19(17)33(30,31)28-16-3-1-2-14(12-16)18-6-7-20(27-26-18)29-8-10-32-11-9-29/h1-7,12-13,28H,8-11H2
- InChI Key: JUSAJGBKTKRGPL-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CC(C3=NN=C(N4CCOCC4)C=C3)=C2)(=O)=O)=CC(C(F)(F)F)=CC=C1Cl
Computed Properties
- Exact Mass: 498.0740238g/mol
- Monoisotopic Mass: 498.0740238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 92.8Ų
Experimental Properties
- Density: 1.471±0.06 g/cm3(Predicted)
- Boiling Point: 689.8±65.0 °C(Predicted)
- pka: 6.79±0.10(Predicted)
2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2061-0037-2μmol |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-5μmol |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-10μmol |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-20μmol |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-1mg |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-2mg |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-3mg |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-4mg |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-5mg |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2061-0037-10mg |
2-chloro-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(trifluoromethyl)benzene-1-sulfonamide |
904828-43-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide
Comprehensive Analysis of 2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 904828-43-9)
The compound 2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide, identified by its CAS No. 904828-43-9, is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the morpholin-4-yl and trifluoromethyl groups, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of the pyridazine core in this molecule enhances its binding affinity to biological targets, a feature often searched in academic databases like PubMed and SciFinder. This compound’s chloro and trifluoromethyl substituents further contribute to its lipophilicity, a critical factor in drug bioavailability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Such properties are frequently queried in AI-driven platforms like IBM RXN for retrosynthetic analysis.
From a synthetic chemistry perspective, CAS No. 904828-43-9 exemplifies modern heterocyclic chemistry innovations. Its morpholine ring is a common pharmacophore in FDA-approved drugs, linking it to trending discussions about scaffold hopping and fragment-based drug design. Laboratories leveraging high-throughput screening (HTS) often prioritize such structures for hit-to-lead optimization, as reflected in Google Scholar’s keyword analytics.
Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s trifluoromethyl group aligns with green chemistry debates on fluorine incorporation—a SEO-highlighted term in ACS Sustainable Chemistry journals. Its stability under physiological conditions makes it a candidate for prodrug development, another frequently searched concept in pharmaceutical forums.
In summary, 2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide represents a convergence of cutting-edge chemical design and applied research. Its relevance to kinase inhibition, drug-likeness, and synthetic accessibility ensures its prominence in both academic and industrial discourse, as evidenced by its recurring appearance in patent filings and grant-funded projects worldwide.
904828-43-9 (2-chloro-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(trifluoromethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)